Cas no 66414-56-0 (Benzene, 1,3-dimethoxy-5-methyl-2,4,6-trinitro-)

Benzene, 1,3-dimethoxy-5-methyl-2,4,6-trinitro- structure
66414-56-0 structure
Product Name:Benzene, 1,3-dimethoxy-5-methyl-2,4,6-trinitro-
CAS No:66414-56-0
MF:C9H9N3O8
MW:287.183062314987
CID:396343
PubChem ID:15012612
Update Time:2025-04-19

Benzene, 1,3-dimethoxy-5-methyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dimethoxy-5-methyl-2,4,6-trinitro-
    • 1,3-dimethoxy-5-methyl-2,4,6-trinitrobenzene
    • 66414-56-0
    • DTXSID60566930
    • Inchi: 1S/C9H9N3O8/c1-4-5(10(13)14)8(19-2)7(12(17)18)9(20-3)6(4)11(15)16/h1-3H3
    • InChI Key: OHYFVDTVYZPUPA-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C(=C(C)C=1[N+](=O)[O-])[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 287.03896425g/mol
  • Monoisotopic Mass: 287.03896425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 156Ų
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